Cas no 73947-49-6 (Phenol, 2-ethoxy-4-[[[4-(4-phenyl-1-piperazinyl)phenyl]imino]methyl]-)

Phenol, 2-ethoxy-4-[[[4-(4-phenyl-1-piperazinyl)phenyl]imino]methyl]- structure
73947-49-6 structure
Product Name:Phenol, 2-ethoxy-4-[[[4-(4-phenyl-1-piperazinyl)phenyl]imino]methyl]-
CAS No:73947-49-6
MF:C25H27N3O2
MW:401.500786066055
CID:1768005
Update Time:2024-11-27

Phenol, 2-ethoxy-4-[[[4-(4-phenyl-1-piperazinyl)phenyl]imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-ethoxy-4-[[[4-(4-phenyl-1-piperazinyl)phenyl]imino]methyl]-
    • Inchi: 1S/C25H27N3O2/c1-2-30-25-18-20(8-13-24(25)29)19-26-21-9-11-23(12-10-21)28-16-14-27(15-17-28)22-6-4-3-5-7-22/h3-13,18-19,29H,2,14-17H2,1H3
    • InChI Key: INJMMINKRUYAHV-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C=NC2=CC=C(N3CCN(C4=CC=CC=C4)CC3)C=C2)C=C1OCC

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Melting Point: 200 °C(Solv: benzene (71-43-2))
  • Boiling Point: 621.6±55.0 °C(Predicted)
  • pka: 8.87±0.20(Predicted)
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